Cas no 2137602-97-0 (3,4-Dihydro-5-methyl-2H-1,4-benzoxazine-6-carboxylic acid)

• Product Name: 3,4-Dihydro-5-methyl-2H-1,4-benzoxazine-6-carboxylic acid
• CAS No: 2137602-97-0
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 6580472
• PubChem ID: 165470868
• Update Time: 2025-06-12

3,4-Dihydro-5-methyl-2H-1,4-benzoxazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-5-methyl-2H-1,4-benzoxazine-6-carboxylic acid
• 5-Methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylic acid
• EN300-800021
• 2137602-97-0
• 5-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid

• Inchi： 1S/C10H11NO3/c1-6-7(10(12)13)2-3-8-9(6)11-4-5-14-8/h2-3,11H,4-5H2,1H3,(H,12,13)
• InChI Key： GDXRTKPKZYVONS-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(O)=O)C(C)=C2NCC1

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.269±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 375.7±42.0 °C(Predicted)
• pka: 3.36±0.20(Predicted)

Additional information on 3,4-Dihydro-5-methyl-2H-1,4-benzoxazine-6-carboxylic acid

Comprehensive Overview of 3,4-Dihydro-5-methyl-2H-1,4-benzoxazine-6-carboxylic acid (CAS No. 2137602-97-0)

3,4-Dihydro-5-methyl-2H-1,4-benzoxazine-6-carboxylic acid (CAS No. 2137602-97-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzoxazine derivative is characterized by a fused heterocyclic ring system, which is pivotal in the development of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, as its scaffold offers versatility for functionalization.

The compound's carboxylic acid moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the design of enzyme inhibitors and receptor modulators, addressing growing demand for targeted therapies in areas like neurodegenerative diseases and metabolic disorders. Its methyl-substituted benzoxazine core also contributes to improved stability and bioavailability, key factors in modern pharmaceutical formulations.

In the context of green chemistry, 2137602-97-0 has been explored as a building block for sustainable synthesis. With increasing focus on eco-friendly processes, this compound's potential in catalysis and biodegradable materials aligns with global trends toward reducing environmental impact. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further underscores its relevance in contemporary research.

From an analytical perspective, advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize 3,4-Dihydro-5-methyl-2H-1,4-benzoxazine-6-carboxylic acid, ensuring high purity for critical applications. The compound's structure-activity relationships (SAR) are frequently investigated to optimize its performance in medicinal chemistry projects, particularly in fragment-based drug design.

Industry professionals often search for synthetic protocols involving this compound, reflecting its utility in custom synthesis and contract manufacturing. Additionally, its potential in crop protection formulations has sparked interest in the agrochemical sector, where benzoxazine-based compounds are studied for their pesticidal activity and plant growth regulation properties.

As regulatory standards evolve, the documentation of CAS 2137602-97-0 in compliance databases ensures its safe handling in GMP facilities. The compound's patent landscape is another area of active exploration, with researchers analyzing its inclusion in proprietary technologies across biotech and specialty chemicals domains.

Future directions for 3,4-Dihydro-5-methyl-2H-1,4-benzoxazine-6-carboxylic acid may involve its integration into high-throughput screening libraries or combinatorial chemistry platforms. Its adaptability to AI-driven molecular modeling tools also positions it as a candidate for virtual screening campaigns, addressing the pharmaceutical industry's need for accelerated lead compound identification.